Cas no 2228879-93-2 (3-(3-bromo-5-methylphenyl)methylazetidine)

• Product Name: 3-(3-bromo-5-methylphenyl)methylazetidine
• CAS No: 2228879-93-2
• MF: C₁₁H₁₄BrN
• MW: 240.139562129974
• CID: 5960217
• PubChem ID: 165708538
• Update Time: 2025-06-09

3-(3-bromo-5-methylphenyl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-methylphenyl)methylazetidine
• 3-[(3-bromo-5-methylphenyl)methyl]azetidine
• 2228879-93-2
• EN300-1915753

• Inchi： 1S/C11H14BrN/c1-8-2-9(5-11(12)3-8)4-10-6-13-7-10/h2-3,5,10,13H,4,6-7H2,1H3
• InChI Key： OZZHAUWEJPCGFA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)CC1CNC1

Computed Properties

• Exact Mass: 239.03096g/mol
• Monoisotopic Mass: 239.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Additional information on 3-(3-bromo-5-methylphenyl)methylazetidine

Recent Advances in the Study of 3-(3-bromo-5-methylphenyl)methylazetidine (CAS: 2228879-93-2) in Chemical Biology and Pharmaceutical Research

The compound 3-(3-bromo-5-methylphenyl)methylazetidine (CAS: 2228879-93-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's azetidine ring, coupled with the bromo-methylphenyl moiety, offers a promising scaffold for the development of novel small-molecule inhibitors and modulators of biological targets.

Recent studies have explored the synthesis and optimization of 3-(3-bromo-5-methylphenyl)methylazetidine, with a particular emphasis on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts have laid the groundwork for further investigations into its biological activity and mechanism of action.

In vitro and in vivo studies have demonstrated that 3-(3-bromo-5-methylphenyl)methylazetidine exhibits potent activity against a range of biological targets, including enzymes and receptors implicated in various diseases. For instance, preliminary data suggest that the compound may act as an inhibitor of specific kinases involved in cancer cell proliferation. Additionally, its ability to modulate neurotransmitter receptors has sparked interest in its potential application for neurological disorders. These findings highlight the compound's versatility and its potential as a lead structure for drug development.

Further research has focused on understanding the structure-activity relationship (SAR) of 3-(3-bromo-5-methylphenyl)methylazetidine to optimize its pharmacological properties. Computational modeling and molecular docking studies have provided insights into the compound's binding interactions with target proteins, guiding the design of more potent and selective derivatives. These efforts are expected to enhance the compound's therapeutic potential and reduce off-target effects.

Despite the promising results, challenges remain in the development of 3-(3-bromo-5-methylphenyl)methylazetidine as a viable drug candidate. Issues such as solubility, metabolic stability, and bioavailability need to be addressed through further chemical modifications and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial to overcoming these hurdles and advancing the compound toward clinical trials.

In conclusion, 3-(3-bromo-5-methylphenyl)methylazetidine (CAS: 2228879-93-2) represents a promising scaffold for the development of novel therapeutics. Its unique structural features and demonstrated biological activity make it a valuable subject of ongoing research. Continued exploration of its pharmacological properties and optimization of its chemical structure are expected to yield significant advancements in the field of chemical biology and drug discovery.